![molecular formula C8H14F2O B2939948 (2S)-3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-ol CAS No. 2248202-66-4](/img/structure/B2939948.png)
(2S)-3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2S)-3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-ol, also known as DF-MP, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential use as a drug candidate.
Mechanism of Action
The mechanism of action of (2S)-3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-ol is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of enzymes involved in cancer cell growth and reduce the expression of genes involved in inflammation. This compound also has antioxidant properties, which can protect cells from oxidative damage.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and is well-tolerated in animal studies. It has been shown to have a half-life of approximately 3 hours in rats and is rapidly metabolized to inactive metabolites. This compound has been shown to have a high bioavailability and can cross the blood-brain barrier, making it a promising drug candidate for the treatment of neurological diseases.
Advantages and Limitations for Lab Experiments
(2S)-3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-ol has several advantages for lab experiments, including its high yield and enantiomeric purity, low toxicity profile, and high bioavailability. However, its mechanism of action is not fully understood, and further studies are needed to determine its efficacy and safety in humans.
Future Directions
There are several future directions for (2S)-3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-ol research, including the optimization of its synthesis method, the investigation of its mechanism of action, and the evaluation of its efficacy and safety in clinical trials. This compound can also be used as a starting point for the development of new drug candidates with improved properties. Overall, this compound has shown promise as a drug candidate for the treatment of various diseases and warrants further investigation.
Synthesis Methods
(2S)-3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-ol can be synthesized through a multistep process starting from commercially available starting materials. The synthesis involves the conversion of 2-cyclobutene-1,3-dione to 3,3-difluorocyclobutanone, which is then reduced to this compound using a chiral auxiliary. The final product is obtained in high yield and enantiomeric purity, making it suitable for further studies.
Scientific Research Applications
(2S)-3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-ol has shown potential as a drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease and Parkinson's disease research, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.
properties
IUPAC Name |
(2S)-3-(3,3-difluorocyclobutyl)-2-methylpropan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14F2O/c1-6(5-11)2-7-3-8(9,10)4-7/h6-7,11H,2-5H2,1H3/t6-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCNXWUTVEZZCBT-LURJTMIESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1CC(C1)(F)F)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CC1CC(C1)(F)F)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14F2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.